Cas no 22966-09-2 (4'-Bromochalcone)
4'-Bromochalcone structure
Product Name:4'-Bromochalcone
CAS No:22966-09-2
MF:C15H11BrO
MW:287.151243448257
CID:259137
PubChem ID:5367147
Update Time:2025-04-19
4'-Bromochalcone Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one,3-(4-bromophenyl)-1-phenyl-, (2E)-
- (E)-3-(4-Bromophenyl)-1-phenyl-2-propen-1-one
- 4'-BROMOCHALCONE
- MFCD00205553
- p-Brombenzylidenacetophenon
- 2-PROPEN-1-ONE, 3-(4-BROMOPHENYL)-1-PHENYL-, (2E)-
- CCRIS 2219
- 2-Propen-1-one, 3-(4-bromophenyl)-1-phenyl-, (E)-
- CHALCONE, 4-BROMO-, (E)-
- 099C4158DP
- UNII-099C4158DP
- 3-(4-Bromophenyl)-1-phenyl-2-propen-1-one
- AF-753/00291025
- DTXSID501031041
- (E)-3-(4-bromophenyl)-1-phenyl-prop-2-en-1-one
- 3-(4-bromo-phenyl)-1-phenyl-propenone
- CHEMBL243164
- 22966-09-2
- AKOS003620873
- NSC 28482
- F79795
- NSC636922
- 2-Propen-1-one, 3-(4-bromophenyl)-1-phenyl-
- (2E)-3-(4-bromophenyl)-1-phenylprop-2-en-1-one
- SCHEMBL658481
- NSC-636922
- 1774-66-9
- (2E)-3-(4-Bromophenyl)-1-phenyl-2-propen-1-one
- Q27236474
- NSC-28482
- (E)-3-(4-bromophenyl)-1-phenylprop-2-en-1-one
- 4-Bromochalcone
- (E)-4-Bromochalcone
- 3-(4-bromophenyl)-1-phenylprop-2-en-1-one
- (E)-1-Phenyl-3-(4-bromophenyl)-2-propene-1-one
- STK520783
- 4'-Bromochalcone
-
- Inchi: 1S/C15H11BrO/c16-14-9-6-12(7-10-14)8-11-15(17)13-4-2-1-3-5-13/h1-11H/b11-8+
- InChI Key: JFARWEWTPMAQHW-DHZHZOJOSA-N
- SMILES: BrC1C=CC(=CC=1)/C=C/C(C1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 285.999
- Monoisotopic Mass: 285.999
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 271
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 17.1A^2
Experimental Properties
- Density: 1.393
- Boiling Point: 398.3 °C at 760 mmHg
- Flash Point: 79.6 °C
- Refractive Index: 1.646
- PSA: 17.07000
- LogP: 4.34520
4'-Bromochalcone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B282990-500mg |
4'-Bromochalcone |
22966-09-2 | 500mg |
$ 325.00 | 2022-04-02 | ||
| TRC | B282990-1000mg |
4'-Bromochalcone |
22966-09-2 | 1g |
$ 545.00 | 2022-04-02 | ||
| TRC | B282990-2000mg |
4'-Bromochalcone |
22966-09-2 | 2g |
$ 870.00 | 2022-04-02 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-470490-250 mg |
4'-Bromochalcone, |
22966-09-2 | 250MG |
¥707.00 | 2023-07-11 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1194557-1g |
(2E)-3-(4-Bromophenyl)-1-phenylprop-2-en-1-one |
22966-09-2 | 98% | 1g |
¥1192 | 2023-04-14 | |
| eNovation Chemicals LLC | Y1247489-250mg |
(E)-1-Phenyl-3-(4-bromophenyl)-2-propene-1-one |
22966-09-2 | 98% (HPLC) | 250mg |
$195 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1247489-1g |
(E)-1-Phenyl-3-(4-bromophenyl)-2-propene-1-one |
22966-09-2 | 98% (HPLC) | 1g |
$285 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1247489-5g |
(E)-1-Phenyl-3-(4-bromophenyl)-2-propene-1-one |
22966-09-2 | 98% (HPLC) | 5g |
$860 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1247489-10g |
(E)-1-Phenyl-3-(4-bromophenyl)-2-propene-1-one |
22966-09-2 | 98% (HPLC) | 10g |
$1570 | 2024-06-06 | |
| eNovation Chemicals LLC | Y1247489-100mg |
(E)-1-Phenyl-3-(4-bromophenyl)-2-propene-1-one |
22966-09-2 | 98% (HPLC) | 100mg |
$170 | 2025-02-20 |
4'-Bromochalcone Related Literature
-
Naoki Morimoto,Shun-ichi Yamamoto,Yasuo Takeuchi,Yuta Nishina RSC Adv. 2013 3 15608
-
Tsubasa Sakamoto,Junji Itoh,Keiji Mori,Takahiko Akiyama Org. Biomol. Chem. 2010 8 5448
-
Tsubasa Sakamoto,Junji Itoh,Keiji Mori,Takahiko Akiyama Org. Biomol. Chem. 2010 8 5448
-
4. Enol benzoates of β-diketonesJohn Larkin,Michael G. Murray,Derek C. Nonhebel,Alastair D. Mitchell J. Chem. Soc. Perkin Trans. 1 1976 380
-
5. 197. Chalcones and related compounds. Part II. Addition of thiols and esters to the chalcone systemW. Davey,J. R. Gwilt J. Chem. Soc. 1957 1015
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